Cas no 881668-72-0 (3'-nitrospiro[1,3-dioxolane-2,6'-7,8-dihydro-5H-quinoline])

• Product Name: 3'-nitrospiro[1,3-dioxolane-2,6'-7,8-dihydro-5H-quinoline]
• CAS No: 881668-72-0
• MF: C₁₁H₁₂N₂O₄
• MW: 236.223982810974
• MDL: MFCD12964154
• CID: 4285592
• PubChem ID: 59138781
• Update Time: 2025-08-04

3'-nitrospiro[1,3-dioxolane-2,6'-7,8-dihydro-5H-quinoline] Chemical and Physical Properties

Names and Identifiers

• Spiro[1,3-dioxolane-2,6'(5'H)-quinoline], 7',8'-dihydro-3'-nitro-
• 3'-nitro-7',8'-dihydro-5'H-spiro[1,3-dioxolane-2,6'-quinoline
• 3'-nitrospiro[1,3-dioxolane-2,6'-7,8-dihydro-5H-quinoline]
• D96599
• 3 inverted exclamation mark -Nitro-7 inverted exclamation mark ,8 inverted exclamation mark -dihydro-5 inverted exclamation mark H-spiro[[1,3]dioxolane-2,6 inverted exclamation mark -quinoline]
• 3'-Nitro-7',8'-dihydro-5'H-spiro[1,3-dioxolane-2,6'-quinoline]
• 3-Nitro-7,8-dihydro-5H-spiro[quinoline-6,2'-[1,3]dioxolane]
• YTLJVHOQFMQFGV-UHFFFAOYSA-N
• starbld0048711
• 3-Nitro-7,8-dihydro-5H-quinolin-6-one ethylene ketal
• SY321680
• EN300-24118284
• MFCD12964154
• AS-79500
• 881668-72-0
• SCHEMBL13544036

• MDL： MFCD12964154
• Inchi： 1S/C11H12N2O4/c14-13(15)9-5-8-6-11(16-3-4-17-11)2-1-10(8)12-7-9/h5,7H,1-4,6H2
• InChI Key： YTLJVHOQFMQFGV-UHFFFAOYSA-N
• SMILES： O1CCOC21CC1=CC(=CN=C1CC2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 236.07970687g/mol
• Monoisotopic Mass: 236.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 77.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 3'-nitrospiro[1,3-dioxolane-2,6'-7,8-dihydro-5H-quinoline]

3'-Nitrospiro[1,3-dioxolane-2,6'-7,8-dihydro-5H-quinoline] (CAS No. 881668-72-0): An Overview of a Promising Compound in Medicinal Chemistry

3'-Nitrospiro[1,3-dioxolane-2,6'-7,8-dihydro-5H-quinoline] (CAS No. 881668-72-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This spirocyclic compound combines a 1,3-dioxolane ring with a 7,8-dihydro-5H-quinoline moiety, creating a complex and versatile molecular framework. The presence of a nitro group at the 3' position further enhances its chemical reactivity and biological activity.

The spirocyclic structure of 3'-nitrospiro[1,3-dioxolane-2,6'-7,8-dihydro-5H-quinoline] is particularly noteworthy. Spirocycles are known for their enhanced stability and reduced flexibility compared to acyclic analogs, which can lead to improved pharmacokinetic properties such as increased bioavailability and reduced metabolic degradation. This makes the compound an attractive candidate for drug development.

Recent studies have explored the biological activity of 3'-nitrospiro[1,3-dioxolane-2,6'-7,8-dihydro-5H-quinoline] in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the activation of microglia and astrocytes, which are major contributors to neuroinflammation.

In addition to its neuroprotective properties, 3'-nitrospiro[1,3-dioxolane-2,6'-7,8-dihydro-5H-quinoline] has also demonstrated promising antitumor activity. Preclinical studies have shown that the compound can selectively target cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism of action appears to involve the modulation of multiple signaling pathways, including those involved in cell cycle regulation and DNA repair.

The pharmacokinetic profile of 3'-nitrospiro[1,3-dioxolane-2,6'-7,8-dihydro-5H-quinoline] has been extensively studied to optimize its therapeutic potential. In vitro and in vivo experiments have revealed that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It shows good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate.

To further enhance its therapeutic efficacy and reduce potential side effects, researchers are exploring various prodrug strategies for 3'-nitrospiro[1,3-dioxolane-2,6'-7,8-dihydro-5H-quinoline]. Prodrugs are biologically inactive derivatives that are converted into the active drug in vivo through enzymatic or chemical processes. This approach can improve the solubility and stability of the compound while reducing its toxicity.

The safety profile of 3'-nitrospiro[1,3-dioxolane-2,6'-7,8-dihydro-5H-quinoline] is another critical aspect being investigated. Preclinical toxicology studies have shown that the compound is well-tolerated at therapeutic doses with minimal adverse effects. However, ongoing research is necessary to fully understand its long-term safety and potential interactions with other drugs.

In conclusion, 3'-nitrospiro[1,3-dioxolane-2,6'-7,8-dihydro-5H-quinoline] (CAS No. 881668-72-0) represents a promising compound in medicinal chemistry with diverse therapeutic applications. Its unique spirocyclic structure and nitro group functionalization contribute to its biological activity and pharmacokinetic properties. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses. As more data becomes available from preclinical and clinical studies, this compound may prove to be a valuable addition to the arsenal of therapeutic agents available for treating various diseases.